Cas no 905761-76-4 (2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethoxyphenyl)acetamide)

• Product Name: 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethoxyphenyl)acetamide
• CAS No: 905761-76-4
• MF: C₁₈H₁₈ClN₅O₃S
• MW: 419.885221004486
• CID: 5494476
• PubChem ID: 18580895
• Update Time: 2025-05-24

2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F2715-0485
• 2-{[4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2,5-dimethoxyphenyl)acetamide
• 905761-76-4
• 2-((4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(2,5-dimethoxyphenyl)acetamide
• AKOS016362112
• STL452424
• 2-[[4-amino-5-(2-chlorophenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide
• 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethoxyphenyl)acetamide

• Inchi： 1S/C18H18ClN5O3S/c1-26-11-7-8-15(27-2)14(9-11)21-16(25)10-28-18-23-22-17(24(18)20)12-5-3-4-6-13(12)19/h3-9H,10,20H2,1-2H3,(H,21,25)
• InChI Key： IBQTVHYHPVNUSV-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(N1N)SCC(NC1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 419.0818883g/mol
• Monoisotopic Mass: 419.0818883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 130Ų

Additional information on 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethoxyphenyl)acetamide

Chemical Compound CAS No. 905761-76-4: 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethoxyphenyl)acetamide

Introduction to CAS No. 905761-76-4

The chemical compound CAS No. 905761-76-4, also known as 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethoxyphenyl)acetamide, is a complex organic molecule with a diverse range of potential applications in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which includes a triazole ring system and a sulfanyl group attached to an acetamide moiety. The presence of these functional groups suggests that the compound may exhibit interesting biological activities, making it a subject of interest for researchers in drug discovery and pest control.

Structural Analysis of CAS No. 905761-76-4

The molecular structure of CAS No. 905761-76-4 is composed of several key components:

• Triazole Ring: The 1,2,4-triazole ring system is a common structural motif in many bioactive compounds. In this case, the triazole ring is substituted with an amino group at position 4 and a chlorophenyl group at position 5.
• Sulfanyl Group: The sulfanyl (-S-) group connects the triazole ring to the acetamide moiety, potentially influencing the compound's reactivity and solubility properties.
• Acetamide Moiety: The acetamide group is further substituted with a dimethoxyphenyl group at position N. This substitution pattern may enhance the compound's stability and bioavailability.

Biological Activity and Applications

Recent studies have explored the biological activity of CAS No. 905761-76-4, particularly in the context of its potential as an agrochemical agent. Research has shown that this compound exhibits significant activity against various plant pathogens, including fungi and bacteria. Its ability to inhibit the growth of these pathogens makes it a promising candidate for the development of new pesticides or fungicides.

In addition to its agrochemical applications, CAS No. 905761-76-4 has also been investigated for its potential therapeutic effects. Preclinical studies have suggested that the compound may possess anti-inflammatory and antioxidant properties, which could be harnessed in the treatment of chronic diseases such as arthritis or neurodegenerative disorders.

Synthesis and Manufacturing

The synthesis of CAS No. 905761-76-4 involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Key steps in the synthesis include:

• Triazole Synthesis: The formation of the 1,2,4-triazole ring typically involves condensation reactions between amino groups and carbonyl compounds under specific conditions.
• Coupling Reactions: The attachment of the sulfanyl group and the dimethoxyphenyl acetamide moiety requires precise control over reaction conditions to ensure high yields and purity.
• Purification: The final product undergoes rigorous purification steps to remove any residual reactants or byproducts, ensuring that the final compound meets high-quality standards.

Safety and Handling

As with any chemical compound, proper handling and safety precautions are essential when working with CAS No. 905761-76-4. This includes wearing appropriate personal protective equipment (PPE) such as gloves, lab coats, and safety goggles when handling or synthesizing the compound. Additionally, storage conditions should be carefully controlled to prevent degradation or contamination.

Conclusion

In summary, CAS No. 905761-76-4, or 2-{4-amino-5-(2-chlorophenyl)-4H-1,2,4-triazol-3